2-amino-7,8-dihydroquinazolin-6(5H)-one hydrochloride

• IUPAC Name: 2-amino-7,8-dihydro-5H-quinazolin-6-one;hydrochloride
• InChI: InChI=1S/C8H9N3O.ClH/c9-8-10-4-5-3-6(12)1-2-7(5)11-8;/h4H,1-3H2,(H2,9,10,11);1H
• InChI Key: ADGQYUVZOYYQGB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NC(=NC=C2CC1=O)N.Cl
• Molecular Formula: C8H10ClN3O
• Molecular Weight: 199.64 g/mol

Description

2-amino-7,8-dihydroquinazolin-6(5H)-one hydrochloride, also known as 2-AQH, is a quinazolinone derivative with potential applications as a medicinal agent. It is a synthetic compound with a low molecular weight and a high lipophilicity, which makes it an attractive candidate for drug development. It has been studied for its potential use in the treatment of a variety of diseases, including cancer, Alzheimer’s disease, and diabetes. In addition, 2-AQH has been investigated for its ability to inhibit the activity of enzymes involved in the metabolism of drugs, and for its potential use in the development of novel delivery systems for drugs.

Scientific Research Applications

Chemical Synthesis

2-Amino-7,8-dihydroquinazolin-6(5H)-one hydrochloride has been utilized as a precursor in various chemical syntheses. For instance, it is involved in the acid-catalyzed synthesis of 2-(2-aminophenyl)quinazoline-4-amine, which is further reacted with aromatic aldehydes to yield tetracyclic dihydroquinazolines. This process is significant in the formation of complex organic compounds, highlighting its importance in chemical research and pharmaceutical development (Marinho & Proença, 2016). Moreover, silica-bonded N-propylsulfamic acid catalyzes the synthesis of 2,3-dihydroquinazolin-4(1H)-one derivatives, indicating its role in facilitating and optimizing synthetic pathways (Niknam, Jafarpour, & Niknam, 2011).

Serotonin Receptor Research

The compound's derivatives have been identified as antagonists at 5-HT3 serotonin receptors. This discovery is critical in neuroscience and pharmacology, as it opens pathways for developing new drugs targeting serotonin receptors, which play a crucial role in mood, anxiety, and cognition. Studies have highlighted the importance of specific interactions of quinazoline substituents with receptor features, providing insights into the receptor-ligand binding mechanisms and aiding in the design of more effective therapeutic agents (Abdelkhalek et al., 2020).

Antidepressant Potential

Derivatives of 2-amino-7,8-dihydroquinazolin-6(5H)-one hydrochloride, specifically 2-amino-6-chloro-3,4-dihydroquinazoline, have exhibited antidepressant-like actions in preclinical models. This finding is particularly important in the field of mental health, where there is a continuous search for new therapeutic compounds with improved efficacy and fewer side effects. The ability of these derivatives to interact with 5-HT3 serotonin receptors and display antidepressant-like action provides a promising avenue for the development of new antidepressant drugs (Dukat et al., 2013).

Antimicrobial and Antitubercular Activity

The compound's derivatives have been studied for their antimicrobial and antitubercular activities. Research involving novel 5-chloro-2-(thiophen-2-yl)-7,8-dihydroquinoline-6-carboxamides, synthesized from the compound's intermediate, has shown promising results against Mycobacterium tuberculosis. This contributes to the field of infectious diseases, offering potential new compounds for treating tuberculosis, a major global health concern (Marvadi et al., 2020).